![molecular formula C20H19N3O4S B2616002 (Z)-2-(4-((2-amino-4-oxothiazol-5(4H)-ylidene)methyl)-2-methoxyphenoxy)-N-(o-tolyl)acetamide CAS No. 867311-94-2](/img/structure/B2616002.png)
(Z)-2-(4-((2-amino-4-oxothiazol-5(4H)-ylidene)methyl)-2-methoxyphenoxy)-N-(o-tolyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(Z)-2-(4-((2-amino-4-oxothiazol-5(4H)-ylidene)methyl)-2-methoxyphenoxy)-N-(o-tolyl)acetamide is a useful research compound. Its molecular formula is C20H19N3O4S and its molecular weight is 397.45. The purity is usually 95%.
BenchChem offers high-quality (Z)-2-(4-((2-amino-4-oxothiazol-5(4H)-ylidene)methyl)-2-methoxyphenoxy)-N-(o-tolyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-2-(4-((2-amino-4-oxothiazol-5(4H)-ylidene)methyl)-2-methoxyphenoxy)-N-(o-tolyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Analysis
- The synthesis and hypoglycemic activity of novel acetamide derivatives, including those related to thiazolidine structures, were explored, showing significant hypoglycemic effects in animal models. These studies highlight the compound's relevance in medicinal chemistry, especially for diabetes management (Nikaljea, Choudharia, & Une, 2012).
- Crystal structure analysis of similar oxothiazolidin acetamides provided insights into their molecular configurations, contributing to the understanding of their biological activities and potential for drug development (Galushchinskiy, Slepukhin, & Obydennov, 2017).
Medicinal Chemistry Applications
- Research on thiazolidinedione analogs has revealed their hypoglycemic and hypolipidemic activities, marking them as potential candidates for treating type-2 diabetes and associated metabolic disorders. This research underscores the therapeutic prospects of thiazolidinedione compounds in managing complex metabolic diseases (Mehendale-Munj, Ghosh, & Ramaa, 2011).
- A study on zinc phthalocyanine derivatives substituted with benzenesulfonamide groups containing Schiff base highlighted their potential in photodynamic therapy, especially for cancer treatment. The high singlet oxygen quantum yield of these compounds suggests their utility as Type II photosensitizers in targeting cancer cells (Pişkin, Canpolat, & Öztürk, 2020).
properties
IUPAC Name |
2-[4-[(Z)-(2-amino-4-oxo-1,3-thiazol-5-ylidene)methyl]-2-methoxyphenoxy]-N-(2-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N3O4S/c1-12-5-3-4-6-14(12)22-18(24)11-27-15-8-7-13(9-16(15)26-2)10-17-19(25)23-20(21)28-17/h3-10H,11H2,1-2H3,(H,22,24)(H2,21,23,25)/b17-10- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCUKURIQJGLAKQ-YVLHZVERSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)COC2=C(C=C(C=C2)C=C3C(=O)N=C(S3)N)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=CC=C1NC(=O)COC2=C(C=C(C=C2)/C=C\3/C(=O)N=C(S3)N)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(Z)-2-(4-((2-amino-4-oxothiazol-5(4H)-ylidene)methyl)-2-methoxyphenoxy)-N-(o-tolyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.